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Compound of Interest

Compound Name: LCB 03-0110 dihydrochloride

Cat. No.: B1150110 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: LCB 03-0110 dihydrochloride is a potent, ATP-competitive small molecule

inhibitor primarily targeting the c-Src kinase with an IC50 of 1.3 nM.[1][2] It also demonstrates

inhibitory activity against other tyrosine kinases, including the Discoidin Domain Receptor 2

(DDR2) family, Bruton's tyrosine kinase (BTK), and Spleen tyrosine kinase (Syk).[2]

Functionally, LCB 03-0110 has been shown to suppress the transforming growth factor-beta 1

(TGF-β1)-induced activation of fibroblasts and the lipopolysaccharide (LPS)-induced activation

of macrophages in vitro.[1][2] These properties make it a valuable tool for research in fibrosis,

inflammation, and cancer.

Proper preparation of a stock solution is the first critical step for ensuring the accuracy and

reproducibility of experimental results. This document provides a detailed protocol for the

preparation, handling, and storage of LCB 03-0110 dihydrochloride stock solutions.

Chemical and Physical Properties
A summary of the key properties of LCB 03-0110 dihydrochloride is presented below.
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Property Value Reference

Molecular Weight 490.45 g/mol [1][2][3]

Formula C₂₄H₂₃N₃O₂S·2HCl [2]

CAS Number 1962928-28-4 [1]

Appearance White solid powder [1]

Purity ≥98% (HPLC) [2]

Solubility and Storage
Proper storage is crucial to maintain the stability and activity of the compound. The following

table summarizes the solubility and recommended storage conditions.

Condition Recommendation Reference

Solubility in DMSO

Up to 100 mM (49.05 mg/mL).

Sonication is recommended to

aid dissolution.

[1][2]

Solubility in Water Up to 100 mM (49.05 mg/mL) [2]

Storage (Solid Powder)

Store at -20°C for up to 3

years. Alternatively, desiccate

at room temperature as per

some suppliers.

[1][2]

Storage (In Solvent)

Aliquot and store at -80°C for

up to 1 year. Avoid repeated

freeze-thaw cycles.

[1]

Mechanism of Action: Signaling Pathway Inhibition
LCB 03-0110 inhibits multiple tyrosine kinases involved in pathological signaling. The diagram

below illustrates its primary targets in the context of fibroblast and macrophage activation.
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LCB 03-0110 Targets

TGF-β1 / Collagen

TGF-βR / DDR2

LPS

TLR4

c-Src Syk

Fibroblast Activation
(e.g., Scar Formation) BTK

Macrophage Activation
(e.g., Inflammation)

DDR2

LCB 03-0110

  Inhibits DDR2
  component

Start
1. Weigh Compound

Accurately weigh LCB 03-0110
dihydrochloride powder.

2. Add Solvent
Add the calculated volume

of DMSO or water to the vial.

3. Dissolve
Vortex thoroughly. Use sonication
if necessary to ensure complete

dissolution.

4. Aliquot
Dispense into single-use

cryovials.

5. Store
Store aliquots at -80°C. End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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